Cas no 2680623-61-2 (Tert-butyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate
• CAS No: 2680623-61-2
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 5646034
• PubChem ID: 165937461
• Update Time: 2025-06-11

Tert-butyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate
• 2680623-61-2
• EN300-28279142
• Tert-butyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate

• Inchi： 1S/C12H16N2O2S/c1-12(2,3)16-11(15)10(14)5-8-4-9(6-13)17-7-8/h4,7,10H,5,14H2,1-3H3
• InChI Key： DNKJFCBDQZEEME-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC(=C1)CC(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 252.09324893g/mol
• Monoisotopic Mass: 252.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Additional information on Tert-butyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate

Recent Advances in the Study of Tert-butyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate (CAS: 2680623-61-2)

In recent years, the compound Tert-butyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate (CAS: 2680623-61-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene and cyano functional groups, has shown promise in various applications, including drug discovery and development. The unique structural features of this compound make it a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and oncological disorders.

Recent studies have focused on the synthesis and optimization of Tert-butyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate to enhance its pharmacological properties. Researchers have employed advanced techniques such as high-throughput screening and computational modeling to evaluate its binding affinity and selectivity towards specific biological targets. Preliminary results indicate that this compound exhibits moderate to high affinity for certain receptors involved in neurodegenerative diseases, suggesting its potential as a lead compound for further development.

One of the key challenges in the study of this compound is its stability and bioavailability. Recent investigations have explored various formulation strategies, including prodrug approaches and nanoparticle encapsulation, to improve its pharmacokinetic profile. These efforts have yielded promising results, with some formulations demonstrating enhanced solubility and sustained release properties in preclinical models.

In addition to its therapeutic potential, Tert-butyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate has also been investigated for its role in chemical biology. Its ability to act as a versatile building block in organic synthesis has been leveraged to create libraries of analogs for structure-activity relationship (SAR) studies. These studies have provided valuable insights into the molecular determinants of its biological activity, paving the way for the design of more potent and selective derivatives.

Looking ahead, further research is needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical development. With its unique chemical properties and promising biological activity, Tert-butyl 2-amino-3-(5-cyanothiophen-3-yl)propanoate represents a compelling area of research in the chemical biology and pharmaceutical sciences.